Cas no 85440-79-5 (rac 1-Nitroso-2-methylindoline)

Technical Introduction: rac-1-Nitroso-2-methylindoline is a nitroso-functionalized indoline derivative with applications in organic synthesis and pharmaceutical research. Its structural features, including the nitroso group and methyl-substituted indoline core, make it a versatile intermediate for constructing complex heterocyclic compounds. The racemic form allows for broad utility in exploratory studies, while the nitroso moiety offers reactivity for further functionalization, such as cycloadditions or redox transformations. This compound is particularly valuable in medicinal chemistry for probing biological pathways or as a precursor to pharmacologically active molecules. High-purity grades ensure reproducibility in synthetic workflows, supporting its use in method development and mechanistic investigations.

rac 1-Nitroso-2-methylindoline structure

85440-79-5 structure

Product Name:rac 1-Nitroso-2-methylindoline

CAS No:85440-79-5

MF:C₉H₁₀N₂O

MW:162.188501834869

MDL:MFCD21363638

CID:838540

PubChem ID:12598926

Update Time:2025-08-11

rac 1-Nitroso-2-methylindoline Chemical and Physical Properties

Names and Identifiers

- Methylnitrosoindoline
- rac 1-Nitroso-2-methylindoline
- 1-nitroso-2-methylindoline
- rac 1-Nitroso-2-meth
- 2,3-Dihydro-2-methyl-1-nitroso-1H-indole
- 1H-Indole, 2,3-dihydro-2-methyl-1-nitroso-, (±)- (ZCI)
- 2,3-Dihydro-2-methyl-1-nitroso-1H-indole (ACI)
- 2-Methyl-1-nitroso-2,3-dihydro-1H-indole
- 2-Methyl-1-nitrosoindoline
- (2RS)-2-Methyl-1-nitroso-2,3-dihydro-1H-indole
- A1-88880
- Q27292232
- N-nitroso-2-methylindoline
- 2-METHYL-1-NITROSO-2,3-DIHYDROINDOLE
- Indapamide Impurity A
- (1)-2-Methyl-1-nitrosoindoline
- EN300-25984588
- 85440-79-5
- DTXSID10905113
- BCP31254
- (+/-)-2-Methyl-1-nitrosoindoline
- W2W4GKG0JX
- EINECS 287-218-1
- SCHEMBL10892562
- 2-METHYL-1-NITROSO-2,3-DIHYDRO-1H-INDOLE, (RS)-
- 1H-INDOLE, 2,3-DIHYDRO-2-METHYL-1-NITROSO-, (+/-)-
- N-Nitroso 2-methyl indoline
- STL454251
- INDAPAMIDE IMPURITY A [EP IMPURITY]
- 1H-Indole, 2,3-dihydro-2-methyl-1-nitroso-
- UNII-W2W4GKG0JX
- (2RS)-2-Methyl-1-nitroso-2,3-dihydro-1H-indole; Indapamide Imp. A (EP); Indapamide Related Compound D; Indapamide Impurity A
- KBCZSFIDYXEMTH-UHFFFAOYSA-N
- MDL： MFCD21363638
- Inchi： 1S/C9H10N2O/c1-7-6-8-4-2-3-5-9(8)11(7)10-12/h2-5,7H,6H2,1H3
- InChI Key： KBCZSFIDYXEMTH-UHFFFAOYSA-N
- SMILES： O=NN1C(C)CC2C1=CC=CC=2

Computed Properties

Exact Mass: 162.07900
Monoisotopic Mass: 162.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 32.7Å²

Experimental Properties

Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 54-55 ºC
Boiling Point: 300.4±25.0 °C at 760 mmHg
Flash Point: 135.5±23.2 °C
Solubility: Very slightly soluble (0.57 g/l) (25 º C),
PSA: 32.67000
LogP: 2.18400
Vapor Pressure: 0.0±0.6 mmHg at 25°C

rac 1-Nitroso-2-methylindoline Security Information

Hazard Statement： CAUTION: May irritate eyes, skin
Hazardous Material transportation number：UN 2811 6.1 / PGIII
Safety Instruction： CAUT

rac 1-Nitroso-2-methylindoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	M1625000	Methylnitrosoindoline	85440-79-5			￥2654.27	2022-02-23
TRC	N529945-100mg	rac 1-Nitroso-2-methylindoline	85440-79-5		100mg	$ 190.00	2023-09-06
TRC	N529945-1g	rac 1-Nitroso-2-methylindoline	85440-79-5		1g	$ 1478.00	2023-09-06
A2B Chem LLC	AH52584-50mg	(±)-2-methyl-1-nitrosoindoline	85440-79-5	95%	50mg	$361.00	2024-04-19
A2B Chem LLC	AH52584-100mg	(±)-2-methyl-1-nitrosoindoline	85440-79-5	95%	100mg	$521.00	2024-04-19
A2B Chem LLC	AH52584-250mg	(±)-2-methyl-1-nitrosoindoline	85440-79-5	95%	250mg	$729.00	2024-04-19
A2B Chem LLC	AH52584-500mg	(±)-2-methyl-1-nitrosoindoline	85440-79-5	95%	500mg	$1127.00	2024-04-19
A2B Chem LLC	AH52584-1g	(±)-2-methyl-1-nitrosoindoline	85440-79-5	95%	1g	$1434.00	2024-04-19
A2B Chem LLC	AH52584-2.5g	(±)-2-methyl-1-nitrosoindoline	85440-79-5	95%	2.5g	$2778.00	2024-04-19
A2B Chem LLC	AH52584-5g	(±)-2-methyl-1-nitrosoindoline	85440-79-5	95%	5g	$4090.00	2024-04-19

rac 1-Nitroso-2-methylindoline Production Method

Production Method 1

6872-06-6

85440-79-5

Reaction Conditions

1.1 Reagents: Isoamyl nitrite Solvents: Hexane ; 30 min, rt

Reference

1-[(Imidazolin-2-yl)amino]indoline and 1-[(imidazolin-2-yl)amino]1,2,3,4-tetrahydroquinoline derivatives: new insights into their circulatory activities

Saczewski, Franciszek; et al, Acta Poloniae Pharmaceutica, 2015, 72(2), 277-287